Cas no 83657-16-3 ((R)-UNICONAZOLE)

(R)-UNICONAZOLE structure
Product name:(R)-UNICONAZOLE
(R)-UNICONAZOLE Chemical and Physical Properties
Names and Identifiers
-
- (R)-UNICONAZOLE
- (R)-Uniconazole Standard
- UNII-P34244NB26
- 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (alphaR,betaE)-
- 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((4-CHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (R-(E))-
- P34244NB26
- (R)-S 3307
- (1E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
- 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((4-CHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (.ALPHA.R,.BETA.E)-
- (E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
- SCHEMBL8322896
- 83657-16-3
- DTXSID701317114
- (R)-(-)-uniconazole
- 1H-1,2,4-Triazole-1-ethanol, ?-[(4-chlorophenyl)methylene]-?-(1,1-dimethylethyl)-, [R-(E)]-; (?R,?E)-?-[(4-Chlorophenyl)methylene]-?-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol; (R)-S 3307; (R)-Uniconazole
- Uniconazole, (R)-
- Q27286062
- CHEBI:86429
- 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (R-(E))-
-
- Inchi: InChI=1S/C15H18ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-10,14,20H,1-3H3/b13-8+/t14-/m0/s1
- InChI Key: YNWVFADWVLCOPU-CZAWJFPGSA-N
- SMILES: CC(C)(C)C(C(=CC1=CC=C(C=C1)Cl)N2C=NC=N2)O
Computed Properties
- Exact Mass: 291.1138399g/mol
- Monoisotopic Mass: 291.1138399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.9Ų
(R)-UNICONAZOLE Related Literature
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
-
Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
-
5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
83657-16-3 ((R)-UNICONAZOLE) Related Products
- 2228514-53-0(2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanal)
- 2229501-07-7(1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid)
- 1426142-89-3(3-Iodo-2-phenylimidazo[1,2-a]pyrimidine)
- 901043-77-4(8-methyl-1,3-diphenyl-1H-pyrazolo4,3-cquinoline)
- 2137544-38-6(Ethyl 4-cyclopropyl-2-formylfuran-3-carboxylate)
- 2227698-89-5(rac-tert-butyl N-{3-(1R,2S)-2-aminocyclopropyl-4-chlorophenyl}carbamate)
- 208263-63-2(PCB 114-13C12)
- 2229123-54-8(1-(7-chloroquinolin-8-yl)cyclopropan-1-ol)
- 24973-49-7(2-Phenylbenzonitrile)
- 1260810-14-7(4-Iodo-2-nitrobenzonitrile)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent
